matrigenin

• CAS No.: 109190-61-6
• Molecular Formula: C7H5BrN2
• Synonyms: matrigenin

Description

Matrigenin is a bioactive factor isolated from bovine bone matrix that stimulates glycosaminoglycan (GAG) and proteoglycan synthesis in connective tissue cells, particularly synovial fibroblasts and articular chondrocytes . Mechanistically, this compound enhances the synthesis of hyaluronic acid (HA) and proteoglycans containing chondroitin-6-sulfate chains, which are essential for joint lubrication and structural integrity . Its effects are further amplified in collagenase-treated cartilage models, suggesting a role in repairing damaged ECM .

Comparison with Similar Compounds

Comparison with Similar Compounds

Matrigenin’s functional analogs include transforming growth factor-beta (TGF-β), sulfated glycosaminoglycans (e.g., chondroitin sulfate), and other bone-associated factors (BAFs). Below is a detailed comparison:

This compound vs. TGF-β

• Source : this compound is derived from bone matrix , whereas TGF-β is a ubiquitously expressed cytokine .
• Mechanism: this compound directly stimulates GAG and proteoglycan synthesis in synovial fibroblasts and chondrocytes . In contrast, TGF-β regulates broader ECM metabolism, including collagen synthesis and cell proliferation, but may suppress HA synthesis in certain contexts .
• Therapeutic Potential: this compound shows specificity for cartilage repair, while TGF-β’s pleiotropic effects can lead to fibrotic complications in joints .

This compound vs. Chondroitin Sulfate

• Structure : this compound is a proteinaceous factor , whereas chondroitin sulfate is a sulfated GAG component of ECM .
• Function: this compound stimulates de novo synthesis of HA and proteoglycans , while chondroitin sulfate serves as a substrate for ECM assembly and exerts anti-inflammatory effects in osteoarthritis .
• Efficacy: this compound increases proteoglycan hydrodynamic size (400–600 kDa) in synovial fibroblasts , whereas chondroitin sulfate supplementation primarily enhances ECM stability rather than synthesis .

This compound vs. Other Bone-Associated Factors (BAFs)

• Specificity: this compound selectively targets fibroblastic cells in synovium and cartilage , while other BAFs may have broader effects on osteoblasts and chondrocytes .
• Maturation-Dependent Effects: this compound’s stimulation of HA synthesis is more pronounced in adult chondrocytes from deep cartilage zones, whereas calf chondrocytes show greater baseline proteoglycan synthesis .

Data Tables

Table 1: Functional Comparison of this compound with Similar Compounds

Property	This compound	TGF-β	Chondroitin Sulfate
Source	Bovine bone matrix	Ubiquitous cytokine	ECM component
Molecular Target	Synovial fibroblasts	Chondrocytes, fibroblasts	ECM structural protein
Effect on HA	↑ Synthesis	Context-dependent ↓	Stabilizes existing HA
Proteoglycan Size	400–600 kDa	Variable	N/A
Therapeutic Role	Cartilage repair	Fibrosis risk	Osteoarthritis support

Key Research Findings

This compound’s Synovial Effects: In human synovial fibroblasts, this compound increases HA synthesis by 2–3 fold and proteoglycan synthesis by 1.5–2 fold, with proteoglycans enriched in chondroitin-6-sulfate .

Collagenase Synergy : Pre-treatment with collagenase enhances this compound’s stimulatory effects on cartilage proteoglycan synthesis, suggesting utility in damaged tissue repair .

Age-Dependent Response : Adult chondrocytes show a 40% greater increase in HA synthesis compared to calf chondrocytes when exposed to this compound, highlighting its relevance in adult osteoarthritis .

Clinical Contrast with TGF-β : While TGF-β promotes fibrosis, this compound’s targeted activity avoids such adverse effects, making it a safer candidate for joint therapies .